Cas no 2228529-92-6 (4-2-methyl-2-(methylamino)propyl-2-nitrophenol)

• Product Name: 4-2-methyl-2-(methylamino)propyl-2-nitrophenol
• CAS No: 2228529-92-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6264738
• PubChem ID: 165693909
• Update Time: 2025-07-16

4-2-methyl-2-(methylamino)propyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-2-methyl-2-(methylamino)propyl-2-nitrophenol
• 2228529-92-6
• EN300-1766476
• 4-[2-methyl-2-(methylamino)propyl]-2-nitrophenol

• Inchi： 1S/C11H16N2O3/c1-11(2,12-3)7-8-4-5-10(14)9(6-8)13(15)16/h4-6,12,14H,7H2,1-3H3
• InChI Key： NNFALSANTFDSJO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CC(C)(C)NC

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Additional information on 4-2-methyl-2-(methylamino)propyl-2-nitrophenol

Introduction to 4-2-methyl-2-(methylamino)propyl-2-nitrophenol (CAS No: 2228529-92-6)

4-2-methyl-2-(methylamino)propyl-2-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No) 2228529-92-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its nitrophenol core structure and unique substituents, presents a fascinating subject for study due to its potential applications in medicinal chemistry and biochemical interactions.

The molecular structure of 4-2-methyl-2-(methylamino)propyl-2-nitrophenol incorporates a nitro group at the para position relative to a methyl-substituted phenol ring, with an N-methylamino propyl side chain attached to the second carbon atom of the phenol ring. This arrangement confers distinct chemical properties, including solubility characteristics and reactivity patterns, which are critical for its utility in various synthetic pathways.

In recent years, the interest in nitroaromatic compounds has surged due to their versatile roles in drug development. The nitro group in 4-2-methyl-2-(methylamino)propyl-2-nitrophenol serves as a versatile handle for further functionalization, enabling chemists to explore its potential as an intermediate in synthesizing more complex molecules. The presence of the methylamino propyl group adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its interactions with biological targets, particularly enzymes and receptors, to identify possible pharmacological effects. Preliminary studies suggest that the nitrophenol moiety may exhibit inhibitory activity against certain enzymes, making it a promising candidate for further investigation.

The synthesis of 4-2-methyl-2-(methylamino)propyl-2-nitrophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group typically involves nitration reactions, while the attachment of the methylamino propyl chain necessitates nucleophilic substitution or other coupling reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

The physicochemical properties of 4-2-methyl-2-(methylamino)propyl-2-nitrophenol, including its melting point, solubility profile, and stability under various conditions, are crucial factors that determine its suitability for different applications. For instance, solubility in common organic solvents is essential for its use in solution-phase synthesis, while thermal stability is critical for storage and handling.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 4-2-methyl-2-(methylamino)propyl-2-nitrophenol with greater accuracy. Molecular modeling studies have provided insights into its potential interactions with biological targets, helping to guide experimental design and optimize drug-like properties. These computational tools are indispensable in modern drug discovery pipelines.

The safety profile of 4-2-methyl-2-(methylamino)propyl-2-nitrophenol is another important consideration. While not classified as a hazardous material under standard definitions, proper handling procedures must be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles during laboratory work.

In conclusion,4-2-methyl-2-(methylamino)propyl-2-nitrophenol (CAS No: 2228529-92-6) represents a significant compound in pharmaceutical research due to its unique structural features and potential applications. Ongoing studies continue to uncover new possibilities for its use in drug development and chemical synthesis. As research progresses, this molecule is likely to play an increasingly important role in advancing our understanding of medicinal chemistry.